(2-Isocyanatopropan-2-yl)benzene
Overview
Description
(2-Isocyanatopropan-2-yl)benzene is a useful research compound. Its molecular formula is C10H11NO and its molecular weight is 161.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Polymer Science Applications :
- Radical Polymerization : The radical polymerization of certain benzene derivatives leads to the formation of hard, transparent, crosslinked polymers. This process is significant for the development of new materials with unique properties (Moszner et al., 1999).
- Optical Polymer Composite Materials : (2-Isocyanatopropan-2-yl)benzene shows promise in optical polymer composite materials due to its excellent yellowing resistance and weather resistance. This property is crucial for industries such as construction and automotive (Dong Jianxun et al., 2018).
Molecular Chemistry and Interactions :
- DNA Binding : Certain benzene derivatives exhibit the ability to bind to DNA, which could have implications in biochemistry and molecular biology. The nature of the DNA affects the binding characteristics of these compounds (Juskowiak et al., 1999).
- Molecular Design for Device Applications : Advances in the molecular design of polycyclic aromatic hydrocarbons (PAHs) have led to the development of stable compounds with potential applications in organic field-effect transistors and organic photovoltaics (Zhang et al., 2015).
Chemical Synthesis and Catalysis :
- Synthesis of Novel Compounds : The synthesis of novel compounds like bis(carbodiimido)[11]ferrocenophane using this compound has been investigated, highlighting the chemical's role in the creation of new molecular structures (Sola et al., 2016).
- Catalytic Activity in Hydrosilylation of Alkynes : Certain derivatives of benzene have been found to be effective catalysts in the hydrosilylation of alkynes, a process important in industrial chemistry (Andavan et al., 2005).
Properties
IUPAC Name |
2-isocyanatopropan-2-ylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO/c1-10(2,11-8-12)9-6-4-3-5-7-9/h3-7H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPSNFVVCGMSWID-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=CC=CC=C1)N=C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90377733 | |
Record name | 1-methyl-1-phenyl-ethylisocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90377733 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4747-74-4 | |
Record name | 1-methyl-1-phenyl-ethylisocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90377733 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How was (2-Isocyanatopropan-2-yl)benzene utilized in the study of organogelators?
A: this compound was reacted with N-acetylglycine to synthesize a bisamide derivative (compound 1 in the study) []. This bisamide was one of six new compounds tested for their ability to form organogels in various solvents.
Q2: What was the significance of using this compound in this specific research?
A: The researchers aimed to investigate how the structural features of different N-acetylglycine amides and bisamides, including the one derived from this compound, influenced their gelation abilities []. By varying the isocyanate used in the synthesis, they could examine structure-property relationships and potentially identify promising low molecular weight organogelators.
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